Cas no 89008-80-0 (2-(4-methoxyphenyl)cyclohexan-1-ol)

• Product Name: 2-(4-methoxyphenyl)cyclohexan-1-ol
• CAS No: 89008-80-0
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1936977
• Update Time: 2025-10-28

2-(4-methoxyphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)cyclohexan-1-ol
• 1,-methyl,cis-3-ethylcyclohexane
• 3t-Ethyl-1-methyl-cyclohexan
• c-1-Ethyl-3-methylcyclohexane
• trans-1-Methyl-3-aethyl-cylohexan
• (+/-)-trans-2-(4-methoxyphenyl)cyclohexanol
• (-)-trans-1-methyl-3-ethyl-cyclohexane
• (+-)-1r-(4-Methoxy-phenyl)-cyclohexanol-(2t)
• 1-Ethyl-3-methylcyclohexane, cis
• (+-)-trans-1-(4-Methoxy-phenyl)-cyclohexanol-(2)
• trans-1-Methyl-3-ethylcyclohexan
• Cyclohexane, 1-ethyl-3-methyl-, cis-
• (-)-trans-1-Methyl-3-aethyl-cyclohexan
• cyclohexane,cis-1-ethyl-3-methyl-
• cis-1-methyl-3-ethylcyclohexane
• (-)-trans-2-(4-anisyl)cyclohexan-1-ol
• trans-1-Methyl-3-ethyl-cyclohexan
• trans-3-Aethyl-1-methylcyclohexan
• trans-3-Aethyl-1-methylcyclohexan;1,-methyl,cis-3-ethylcyclohexane;trans-1-Methyl-3-ethylcyclohexan;1-Ethyl-3-methylcyclohexane,cis;cyclohexane,cis-1-ethyl-3-methyl;trans-1-Methyl-3-aethyl-cylohexan;cis-1-methyl-3-ethylcyclohexane;Cyclohexane,1-ethyl-3-methyl-,cis;c-1-Ethyl-3-methylcyclohexane;3t-Ethyl-1-methyl-cyclohexan;

• Inchi： 1S/C13H18O2/c1-15-11-8-6-10(7-9-11)12-4-2-3-5-13(12)14/h6-9,12-14H,2-5H2,1H3
• InChI Key： FHVVYVTWZBXZBN-UHFFFAOYSA-N
• SMILES： OC1CCCCC1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 206.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 29.46000
• LogP: 2.71370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-methoxyphenyl)cyclohexan-1-ol

2-(4-Methoxyphenyl)Cyclohexan-1-ol: A Comprehensive Overview

2-(4-Methoxyphenyl)cyclohexan-1-ol (CAS No. 89008-80-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structure and properties, has shown promise in various applications, including as a building block in the synthesis of more complex molecules and as a potential therapeutic agent.

The chemical structure of 2-(4-methoxyphenyl)cyclohexan-1-ol consists of a cyclohexane ring with a hydroxyl group attached to one carbon atom and a 4-methoxyphenyl substituent attached to another. The presence of the methoxy group on the phenyl ring imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity.

Recent studies have highlighted the importance of 2-(4-methoxyphenyl)cyclohexan-1-ol in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders, and the ability to synthesize them efficiently from 2-(4-methoxyphenyl)cyclohexan-1-ol could lead to more cost-effective and accessible treatments.

In addition to its potential in pharmaceutical applications, 2-(4-methoxyphenyl)cyclohexan-1-ol has been investigated for its role in organic synthesis. Researchers at the University of California, Berkeley, have developed novel catalytic methods to functionalize this compound, enabling the creation of a wide range of derivatives with diverse functionalities. These derivatives have found applications in materials science, where they are used to enhance the properties of polymers and coatings.

The biological activity of 2-(4-methoxyphenyl)cyclohexan-1-ol has also been a subject of interest. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits moderate anti-inflammatory properties. The researchers found that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This finding suggests that 2-(4-methoxyphenyl)cyclohexan-1-ol could be further developed as a therapeutic agent for inflammatory diseases.

The physical and chemical properties of 2-(4-methoxyphenyl)cyclohexan-1-ol are well-documented. It is a colorless liquid with a molecular weight of 208.3 g/mol. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its melting point is around -35°C, and it boils at approximately 230°C at atmospheric pressure.

Synthesis methods for 2-(4-methoxyphenyl)cyclohexan-1-ol have been extensively studied. One common approach involves the reaction of 4-methoxybenzaldehyde with cyclohexene oxide in the presence of an acid catalyst. This method yields high purity products with good yields. Another method involves the reduction of 2-(4-methoxyphenyl)cyclohexanone using sodium borohydride or hydrogen gas over a palladium catalyst.

The safety profile of 2-(4-methoxyphenyl)cyclohexan-1-ol is an important consideration for its use in various applications. According to safety data sheets (SDS), this compound is generally considered safe when handled properly. However, it should be stored away from strong oxidizing agents and sources of ignition due to its flammability. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure.

In conclusion, 2-(4-methoxyphenyl)cyclohexan-1-ol (CAS No. 89008-80-0) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications for this compound will emerge, contributing to advancements in various scientific fields.